N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide

• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C20H27NO2/c1-12-4-3-5-18(13(12)2)23-11-19(22)21-20-16-7-14-6-15(9-16)10-17(20)8-14/h3-5,14-17,20H,6-11H2,1-2H3,(H,21,22)
• InChI Key: CHWMDNZXTFUBFU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2C3CC4CC(C3)CC2C4)C

Description

N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide, also known as AAD-10, is a synthetic compound that has been extensively studied for its potential therapeutic effects. It belongs to the class of adamantane derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide is not fully understood. However, it has been shown to interact with various neurotransmitter systems in the brain, including the dopamine and serotonin systems. It has also been shown to modulate the activity of ion channels and receptors involved in pain and inflammation.
Biochemical and Physiological Effects:
N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide is its high potency and selectivity for its target receptors. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide. One area of interest is its potential use in the treatment of Parkinson's disease, where it has been shown to improve motor function in animal models. Another area of interest is its potential use in the treatment of neuropathic pain, where it has been shown to exhibit potent analgesic effects. Finally, further research is needed to fully understand the mechanism of action of N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide and its potential for use in other disease states.

Synthesis Methods

The synthesis of N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide involves the reaction of 2-adamantanone with 2,3-dimethylphenol in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with chloroacetyl chloride to yield the final product.

Scientific Research Applications

N-(2-adamantyl)-2-(2,3-dimethylphenoxy)acetamide has been studied for its potential therapeutic effects in various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy.